Cas no 1571-30-8 (8-Hydroxyquinoline-2-carboxylic acid)

8-Hydroxyquinoline-2-carboxylic acid Properties

Names and Identifiers

• 8-Hydroxyquinoline-2-carboxylic acid
• 8-HYDROXY-2-QUINOLINECARBOXYLIC ACID
• 8-HYDROXYQUINALDIC ACID
• RARECHEM AL BO 1187
• 8-hydroxy-quinaldicaci
• methyl 8-hydroxyquinoline-2-carboxylate
• Potassiumhydrotris(3-(4-cumenyl)-5-methylpyrazol-1-yl)borate
• Moxifloxacin Impurity 27
• Quinaldic acid, 8-hydroxy-
• 2-Quinolinecarboxylic acid, 8-hydroxy-
• Oprea1_440614
• MLS000849721
• ST086494
• 8HC
• 4lv4
• BDBM382
• cid_74079
• 55088_ALDRICH
• UHBIKXOBLZWFKM-UHFFFAOYSA-N
• BDBM237136
• BAY32-5915
• 8-Hydroxyquinaldic Acid
• AKOS001591538
• BAY 32-5915
• BAY32 5915
• BAY-32-5915
• BRN 0146082
• NCGC00246181-01
• 8-Hydroxy quinoline-2-carboxylic acid
• 8-hydroxy-quinoline-2-carboxylic acid
• EU-0033714
• CHEBI:109435
• 8-Hydroxy-2-quinolinecarboxylic acid
• 8-oxidanylquinoline-2-carboxylic acid
• 8-Hydroxy-2-quinolinecarboxylic acid, >=98.0% (GC)
• MLS-0146266.0001
• CS-0059230
• SMR000455739
• US9394254, 5 (HCA)
• F13965
• TS-02668
• 2-Quinolinecarboxylicacid,8-hydroxy-
• SB67486
• FT-0621540
• CHEMBL1368601
• A809811
• 8-Hydroxyquinaldic acid
• 8-hydroxyquinaldinic acid
• 8-hydroxyquinoline-2-carboxylic acid
• EBM66FCM33
• NCGC00246181-02
• SY081302
• HY-W067427
• DTXSID00166211
• Quinolinecarboxylic acid, 8-hydroxy-
• H1658
• MLS000849721-02
• BAY 32 5915
• BAY325915
• SCHEMBL171491
• 8-hydroxyquinolinium-2-carboxylate
• MFCD00168972
• Q27188565
• 1571-30-8
• W-205807
• 5-22-05-00272 (Beilstein Handbook Reference)
• DB-043342
• ALBB-020374
• +Expand

• MDL： MFCD00168972
• InChIKey： UHBIKXOBLZWFKM-UHFFFAOYSA-N
• Inchi： 1S/C10H7NO3/c12-8-3-1-2-6-4-5-7(10(13)14)11-9(6)8/h1-5,12H,(H,13,14)
• SMILES： O([H])C1=C([H])C([H])=C([H])C2C([H])=C([H])C(C(=O)O[H])=NC=21
• BRN： 0146082

Computed Properties

• Exact Mass: 189.04300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 189.042593
• Heavy Atom Count: 14
• Complexity: 231
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 70.4

Experimental Properties

• LogP: 1.63860
• PSA: 70.42000
• Refractive Index: 1.5400 (estimate)
• Boiling Point: 324.41°C (rough estimate)
• Melting Point: 213-214 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: 211.9±24.6 °C
• Color/Form: Yellow crystals.
• Solubility: Not determined
• Density: 1.3175 (rough estimate)

8-Hydroxyquinoline-2-carboxylic acid Security Information

• Symbol: GHS07
• RTECS：UZ9450000
• WGK Germany：3
• Safety Term：S26-36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Store at 4 ℃, better at -4 ℃
• Risk Phrases： 36/37/38
• Signal Word：Warning

8-Hydroxyquinoline-2-carboxylic acid Customs Data

• HS CODE：2933499090
• Customs Data：

  China Customs Code:

  2933499090

  Overview:

  2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%